Cas no 148044-16-0 (1,3,4-Oxadiazole,2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]-)
148044-16-0 structure
Product Name:1,3,4-Oxadiazole,2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]-
CAS No:148044-16-0
MF:C42H42N6O3
MW:678.821289539337
CID:1323684
Update Time:2024-08-18
1,3,4-Oxadiazole,2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazole,2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]-
- 1,3,4-Oxadiazole, 2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]-
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- Inchi: 1S/C42H42N6O3/c1-40(2,3)31-16-10-25(11-17-31)34-43-46-37(49-34)28-22-29(38-47-44-35(50-38)26-12-18-32(19-13-26)41(4,5)6)24-30(23-28)39-48-45-36(51-39)27-14-20-33(21-15-27)42(7,8)9/h10-24H,1-9H3
- InChI Key: KYHIIIOFBQPSFY-UHFFFAOYSA-N
- SMILES: C1(C2=NN=C(C3=CC=C(C(C)(C)C)C=C3)O2)=CC(C2=NN=C(C3=CC=C(C(C)(C)C)C=C3)O2)=CC(C2=NN=C(C3=CC=C(C(C)(C)C)C=C3)O2)=C1
Computed Properties
- Exact Mass: 678.33216
Experimental Properties
- Density: 1.152±0.06 g/cm3(Predicted)
- Boiling Point: 801.0±75.0 °C(Predicted)
- PSA: 116.76
- pka: -5.51±0.39(Predicted)
1,3,4-Oxadiazole,2,2',2''-(1,3,5-benzenetriyl)tris[5-[4-(1,1-dimethylethyl)phenyl]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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